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Compound of Interest

Compound Name: Boc-Lys(Ac)-OH

Cat. No.: B558173

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling protocols
for No-Boc-Ne-acetyl-L-lysine (Boc-Lys(Ac)-OH), a key building block in peptide synthesis.
Adherence to these guidelines is crucial for ensuring a safe laboratory environment and
maintaining the integrity of research outcomes. While Boc-Lys(Ac)-OH is not classified as a

hazardous substance, prudent laboratory practices are essential when handling any chemical
reagent.

Chemical and Physical Properties

Boc-Lys(Ac)-OH is a white to off-white crystalline powder.[1] A summary of its key physical and
chemical properties is provided below.
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Property Value References
Synonyms N-a-t.-Boc-N-s-acet.yI-L-Iysine, 2]
Boc-Neg-acetyl-L-lysine

CAS Number 6404-26-8 [1]

Molecular Formula C13H24N205 [11[3]
Molecular Weight 288.34 g/mol [11[3]
Appearance White to off-white powder/solid  [1][4]

Melting Point 131-140 °C [1][5]

Purity =298% [1]

Storage Temperature

0-8 °C; 2-30 °C is also

mentioned

[1]5]

Solubility

Soluble in DMF, Chloroform,
Dichloromethane, Ethyl
Acetate, DMSO, Acetone

[4]

Toxicological Data and Hazard Identification

Current safety data sheets indicate that Boc-Lys(Ac)-OH is not classified as a hazardous

substance.[6] However, as with all chemicals, it should be handled with care. Some sources

suggest it may cause skin and eye irritation.[4]

Hazard Statements:

e H315: Causes skin irritation.[4]

e H319: Causes serious eye irritation.[4]

o H335: May cause respiratory irritation.[4]

Detailed toxicological studies with specific LD50 values are not readily available in the public

domain. Therefore, treating the compound with a high degree of caution is recommended.
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Safe Handling and Storage Protocols

Proper handling and storage are critical to ensure the stability of Boc-Lys(Ac)-OH and the
safety of laboratory personnel.

Handling

e Ventilation: Use in a well-ventilated area. Provide appropriate exhaust ventilation at places
where dust is formed.[7][8]

e Avoid Dust Formation: Minimize the generation of dust.[7][8][9]
o Personal Contact: Avoid contact with skin, eyes, and clothing.[10]

e Hygiene: Practice good industrial hygiene. Wash hands before breaks and at the end of the
workday.[5][9][10]

Storage
o Container: Keep the container tightly closed in a dry and well-ventilated place.[8][10]

o Temperature: Store in a cool place, with recommended temperatures between 0-8°C.[1][5]
Some sources also indicate storage at 2-30°C is acceptable.

 Incompatibilities: Avoid strong oxidizing agents.[11][12]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling Boc-Lys(Ac)-OH:
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PPE Specification References

Safety glasses with side-
shields conforming to EN166

Eye/Face Protection [71[8]
or NIOSH-approved safety

goggles.

Chemical-resistant gloves
(e.g., nitrile rubber). Handle
with gloves, which must be
_ . inspected prior to use. Dispose

Skin Protection ) [718]
of contaminated gloves after
use in accordance with
applicable laws and good

laboratory practices.

Laboratory coat. Choose body
protection according to the

Body Protection amount and concentration of [718]
the dangerous substance at

the workplace.

For nuisance levels of dust,
use a type N95 (US) or type
P1 (EN 143) dust mask. Use
) ) respirators and components
Respiratory Protection [718]
tested and approved under
appropriate government
standards such as NIOSH

(US) or CEN (EU).

First Aid Measures

In the event of exposure, follow these first aid protocols:
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Exposure Route

First Aid Procedure

References

Inhalation

Move the person into fresh air.
If not breathing, give artificial
respiration. Consult a

physician.

[7109][10]

Skin Contact

Wash off with soap and plenty
of water. Consult a physician in

case of irritation.

[7119][10]

Eye Contact

Rinse thoroughly with plenty of
water for at least 15 minutes

and consult a physician.

[ol110][13]

Ingestion

Never give anything by mouth
to an unconscious person.
Rinse mouth with water.

Consult a physician.

[71(10]

Accidental Release and Disposal
Accidental Release

» Use personal protective equipment.[3][9]

Disposal

Avoid dust formation.[7][8][9]

Sweep up and shovel.[7]

Do not let the product enter drains.[7][9]

Keep in suitable, closed containers for disposal.[7]

Waste must be disposed of in accordance with federal, state, and local environmental control

regulations.[11] Dispose of unused product in a suitable, closed container.[7] Contaminated

packaging should be disposed of as unused product.[7]
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Fire-Fighting Measures
o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7][10]

e Special Hazards: Hazardous decomposition products formed under fire conditions include
carbon oxides and nitrogen oxides (NOx).[7][11]

o Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.
[71[10]

Experimental Protocols and Data Presentation

Detailed experimental protocols for the toxicological and safety testing of Boc-Lys(Ac)-OH are
not publicly available in the cited literature. The information presented in this guide is a
synthesis of data from publicly accessible Safety Data Sheets and product information pages.

Mandatory Visualization: Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Boc-Lys(Ac)-OH
in a laboratory setting.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.chemicalbook.com/msds/H-Lys-Boc-OH.pdf
https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600712-a012-fmoc-lys-boc--oh.pdf
https://www.chemicalbook.com/msds/H-Lys-Boc-OH.pdf
https://www.peptide.com/custdocs/MSDS%20ABK143%20Boc-Lys(Boc)-ONp.pdf
https://www.chemicalbook.com/msds/H-Lys-Boc-OH.pdf
https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600712-a012-fmoc-lys-boc--oh.pdf
https://www.benchchem.com/product/b558173?utm_src=pdf-body
https://www.benchchem.com/product/b558173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Receiving & Storage

Receive Chemical

'

Inspect Container

Y
Store at 0-8°C in a Dry, Ventilated Area

Handling & Use

Don PPE
(Gloves, Goggles, Lab Coat)

'

Weigh in Ventilated Area
(Avoid Dust)

|
Spill & Emergency i l
|
I
|

Accidental Spill g b duinl Use in Experiment

Wastev Disposal

Collect Waste

'

Label Waste Container

'

Dispose via Certified Waste Handler

Evacuate Area (if necessary) Contain Spill

Clean Up with Appropriate Materials

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b558173?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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